
understanding the molecular structure and
functional groups of gluconic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gluconic acid

Cat. No.: B1173623 Get Quote

A Deep Dive into the Molecular Architecture of
Gluconic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the molecular structure and

functional groups of gluconic acid, a versatile organic compound with significant applications

in the pharmaceutical, food, and industrial sectors. This document outlines its chemical

characteristics, physicochemical properties, and the analytical methodologies used for its

characterization, offering valuable insights for professionals in research and development.

Molecular Structure and Functional Groups
Gluconic acid is a mild organic acid and a derivative of glucose.[1][2][3] Its chemical identity is

rooted in its unique molecular architecture.

Chemical Formula: C₆H₁₂O₇[1][2][4]

Condensed Structural Formula: HOCH₂(CHOH)₄COOH[3][4]

The structure of gluconic acid consists of a six-carbon backbone.[1][3] Five of these carbon

atoms are each bonded to a hydroxyl (-OH) group, while the sixth carbon is part of a carboxylic

acid (-COOH) group.[1][3] This arrangement makes gluconic acid a polyhydroxy carboxylic
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acid.[5] The presence of multiple hydroxyl groups and a carboxylic acid group dictates its

chemical behavior and physical properties.

The key functional groups present in gluconic acid are:

Carboxylic Acid Group (-COOH): This functional group is responsible for the acidic nature of

the molecule.[2] It can deprotonate to form the gluconate anion, which is prevalent at neutral

pH.[3][6]

Hydroxyl Groups (-OH): The five hydroxyl groups make the molecule highly polar and

capable of forming numerous hydrogen bonds, which significantly influences its solubility in

water.[2][7]

In aqueous solutions, gluconic acid exists in equilibrium with its cyclic esters, glucono-delta-

lactone and glucono-gamma-lactone.[3][8][9]

Physicochemical Properties
The distinct functional groups of gluconic acid give rise to its specific physicochemical

properties, which are summarized in the table below.

Property Value References

Molecular Weight 196.16 g/mol [3][4][6]

Melting Point 131 °C (268 °F; 404 K) [1][10]

Acidity (pKa) 3.6 - 3.86 [1][4][9][10]

Solubility in Water 316 g/L at 25°C; Highly soluble [1][2][8]

Appearance

White, crystalline powder

(anhydrous); Colorless to light

yellow, clear, syrupy liquid

(aqueous solution)

[1][4][7]

Density 1.23 g/cm³ [1][8]

Experimental Protocols for Characterization
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The analysis and characterization of gluconic acid are crucial for quality control and research

purposes. The following are detailed methodologies for key experiments.

High-Performance Liquid Chromatography (HPLC)
HPLC is a widely used technique for the separation and quantification of gluconic acid.

Principle: This method separates components of a mixture based on their differential

distribution between a stationary phase (the column) and a mobile phase.[11] For gluconic
acid, which is highly hydrophilic, reversed-phase or mixed-mode chromatography is often

employed.[11][12]

Methodology:

Column: A polymer-based reversed-phase column (e.g., RSpak DE-613) or a mixed-mode

column (e.g., Amaze TH) can be used.[11][12]

Mobile Phase: An acidic eluent, such as a dilute solution of perchloric acid (e.g., 2 mM), is

used to suppress the dissociation of the carboxyl group, making the molecule more

hydrophobic and easier to retain on a reversed-phase column.[11] For mixed-mode

chromatography, a mobile phase of acetonitrile and water with a buffer can be used.[12]

Detection: Pulsed Amperometric Detection (PAD) with a gold electrode is a sensitive

method for detecting gluconic acid, especially in complex matrices like wine.[13] Other

common detectors include Refractive Index (RI), Evaporative Light Scattering Detector

(ELSD), and Mass Spectrometry (MS).[12]

Sample Preparation: Samples are typically diluted with the mobile phase and filtered

through a 0.45 µm filter before injection.[13]

Titration
Titration is a classic analytical method to determine the concentration of gluconic acid.

Principle: This method involves the neutralization of the acidic gluconic acid with a standard

basic solution. The endpoint of the reaction is detected using a pH indicator or a pH

electrode.[14][15]
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Methodology:

Titrant: A standardized solution of a strong base, typically sodium hydroxide (NaOH), is

used as the titrant.[15] For non-aqueous titrations, perchloric acid in glacial acetic acid can

be used to determine gluconate content.[14]

Indicator: Phenolphthalein is a suitable indicator for the titration of gluconic acid with a

strong base, as the endpoint pH is in its transition range.[15] Alternatively, a pH electrode

can be used for potentiometric titration to determine the equivalence point.[16]

Procedure: A known volume of the gluconic acid solution is placed in a flask. A few drops

of the indicator are added. The titrant is slowly added from a burette with constant stirring

until the indicator changes color, signaling the endpoint. The volume of the titrant used is

then recorded to calculate the concentration of gluconic acid.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure of gluconic
acid.

Principle: This technique exploits the magnetic properties of atomic nuclei. By absorbing

radiofrequency waves in a magnetic field, the nuclei generate a spectrum that provides

information about the chemical environment of each atom in the molecule.

Methodology:

Sample Preparation: A small amount of the gluconic acid sample is dissolved in a

suitable deuterated solvent, such as deuterium oxide (D₂O) or water (H₂O) with a D₂O

lock.[10][17]

Data Acquisition: ¹H NMR and ¹³C NMR spectra are typically acquired.[10] ¹H NMR

provides information about the protons, while ¹³C NMR details the carbon skeleton.

Spectral Interpretation: The chemical shifts, splitting patterns, and integration of the peaks

in the NMR spectra are analyzed to confirm the presence of the carboxylic acid proton, the

protons on the carbon chain, and the protons of the hydroxyl groups, thus confirming the

structure of gluconic acid.[10][18]
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Visualization of Molecular Structure
The following diagram illustrates the logical relationship between the core structure of gluconic
acid and its primary functional groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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